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Compound of Interest

1-tert-Butyl-2-(2,3-
Compound Name:
epoxypropoxy)benzene

Cat. No.: B1274133

An In-depth Examination of the Commercially Prominent p-tert-Butylphenyl Glycidyl Ether

For researchers, scientists, and professionals in drug development, the precise selection of
chemical reagents is paramount. This technical guide addresses the commercial availability
and technical specifications of tert-butylphenyl glycidyl ethers. Initial investigations for "1-tert-
Butyl-2-(2,3-epoxypropoxy)benzene” (the ortho isomer) did not yield commercially available
sources, suggesting it is a niche or custom-synthesis compound. However, its structural isomer,
p-tert-butylphenyl glycidyl ether (PTBGE), is widely available and serves as a valuable proxy
for understanding the characteristics of this class of compounds. This guide will focus on the
commercially accessible para isomer, providing a comprehensive overview of its properties,
synthesis, and potential applications.

Commercial Availability

p-tert-Butylphenyl glycidyl ether, also known as 4-tert-butylphenyl glycidyl ether, is readily
available from a variety of chemical suppliers. The CAS number for this compound is 3101-60-
8[1][2][3][4][5]. Pricing varies by supplier and quantity, with smaller quantities available for
research and development purposes and bulk quantities offered for industrial applications[1].

Table 1: Commercial Suppliers of p-tert-Butylphenyl Glycidyl Ether
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) ) Available
Supplier Product Name(s) Purity .
Quantities
P-Tert Butyl Phenyl
Novel Chem Glycidyl Ether 98% Minimum 5 Kilograms

(PTBGE)

LookChem (multiple

p-tert-Butylphenyl
glycidy! ether, 4-tert-

95%, 98%

1g, 59, 10g, 25g, 100g

distributors) Butylphenyl glycidyl
ether
-tert-Butylphenyl
Amitychem P ) yipneny 99% Inquire for details
glycidyl ether
Thermo Scientific 4-tert-Butylphenyl
95% 50, 25¢

Chemicals

glycidyl ether

Physicochemical Properties

Understanding the physical and chemical properties of PTBGE is crucial for its application in

research and development. The presence of the bulky tert-butyl group and the reactive epoxy

ring defines its chemical behavior.

Table 2: Physicochemical Data for p-tert-Butylphenyl Glycidyl Ether
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Property Value Source(s)
Molecular Formula C13H1802 [1112]141161
Molecular Weight 206.28 g/mol [1][6]
Appearance Clear, light yellow liquid [1114]

o 295.3 °C at 760 mmHg; 165-
Boiling Point [1][2]
170 °C at 14 mmHg

Density 1.029 g/cm3 [1]
Refractive Index n20/D 1.515 [1112]
Flash Point 101.7 °C (215 °F) [1]12]
Water Solubility Slightly soluble [1][2]
LogP 2.76 [1]

Synthesis and Experimental Protocols

The primary industrial synthesis of p-tert-butylphenyl glycidyl ether involves the reaction of p-

tert-butylphenol with epichlorohydrin. This reaction is typically carried out in the presence of a
base, which facilitates the deprotonation of the phenol and the subsequent nucleophilic attack
on epichlorohydrin, followed by an intramolecular ring-closing step to form the epoxide ring.

General Experimental Protocol for the Synthesis of p-
tert-Butylphenyl Glycidyl Ether

This protocol is a generalized representation based on established chemical principles for the
synthesis of glycidyl ethers from phenols and epichlorohydrin.

Materials:
e 4-tert-butylphenol
o Epichlorohydrin (used in excess as both reactant and solvent)

e Sodium hydroxide (or other suitable base)
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Phase-transfer catalyst (e.g., tetrabutylammonium bromide), optional but can improve
reaction rate and yield

Organic solvent (e.g., toluene), optional

Deionized water

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a reaction vessel equipped with a mechanical stirrer, reflux condenser, and a dropping
funnel, add 4-tert-butylphenol and epichlorohydrin. If a solvent is used, it should be added at
this stage.

The mixture is stirred, and a solution of sodium hydroxide in water is added dropwise. The
reaction is exothermic, and the temperature should be controlled, typically maintained
between 60-80°C.

After the addition of the base, the reaction mixture is stirred at the set temperature for
several hours to ensure the completion of the reaction.

Upon completion, the reaction mixture is cooled to room temperature. The excess
epichlorohydrin can be removed by distillation under reduced pressure.

The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with
water and brine to remove inorganic salts and unreacted base.

The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and
the solvent is evaporated to yield the crude product.

The crude p-tert-butylphenyl glycidyl ether can be further purified by vacuum distillation.

Signaling Pathways and Logical Relationships
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The synthesis of p-tert-butylphenyl glycidyl ether follows a well-defined reaction pathway. The
following diagram illustrates the key steps in this process.

Reactants Products

intramolecular SN2 p-tert-butylphenyl glycidyl ether

»{_ Salt(e.g., NaCl)
Epichlorohydrin '@

p-tert-butylphenol

Reaction Steps

forms phenoxide forms intermediate

Nucleophilic Attack Ring Closure

Base (e.g., NaOH)

Click to download full resolution via product page

Caption: Synthesis pathway of p-tert-butylphenyl glycidyl ether.

The following diagram illustrates a general experimental workflow for the synthesis and
purification of p-tert-butylphenyl glycidyl ether.
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Caption: Experimental workflow for synthesis and purification.
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Applications in Research and Drug Development

p-tert-Butylphenyl glycidyl ether is utilized in various industrial and research applications,
primarily as a reactive diluent for epoxy resins[4]. Its low viscosity helps to reduce the viscosity
of epoxy formulations, improving their handling and processing characteristics. The tert-butyl
group imparts hydrophobicity and can enhance the thermal stability of the cured polymer.

In the context of drug development and life sciences research, glycidyl ethers are important
intermediates. The epoxide ring is a versatile functional group that can react with a variety of
nucleophiles, including amines, thiols, and hydroxyl groups, which are abundant in biological
molecules. This reactivity allows for the conjugation of the tert-butylphenyl moiety to
biomolecules or surfaces. The lipophilic nature of the tert-butyl group can be exploited to
modulate the solubility and membrane permeability of drug candidates.

While direct applications of PTBGE in pharmaceuticals are not widely documented in the public
domain, its structural motifs are of interest in medicinal chemistry for creating derivatives of
biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. p-tert-Butylphenyl glycidyl ether | lookchem [lookchem.com]

2. echemi.com [echemi.com]

3. 4-tert-Butylphenyl glycidyl ether, 95% 5 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

4. cymitquimica.com [cymitquimica.com]

5. p-tert-Butylphenyl glycidyl ether | C13H1802 | CID 18360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. P-Tert Butyl Phenyl Glycidyl Ether (PTBGE) Manufacturer, P-Tert Butyl Phenyl Glycidyl
Ether (PTBGE) Supplier, Exporter [novelchemindia.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/3101-60-8/
https://www.benchchem.com/product/b1274133?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL325742.htm
https://www.echemi.com/produce/pr22070424935-p-tert-butylphenyl-glycidyl-ether.html
https://www.thermofisher.com/order/catalog/product/H55945.06
https://www.thermofisher.com/order/catalog/product/H55945.06
https://cymitquimica.com/cas/3101-60-8/
https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-glycidyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/p-tert-Butylphenyl-glycidyl-ether
https://www.novelchemindia.com/p-tert-butyl-phenyl-glycidyl-ether-ptbge--4745351.html
https://www.novelchemindia.com/p-tert-butyl-phenyl-glycidyl-ether-ptbge--4745351.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Navigating the Landscape of tert-Butylphenyl Glycidyl
Ethers: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274133#commercial-availability-of-1-tert-butyl-2-2-
3-epoxypropoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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